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Compound of Interest

Compound Name: Tris(4-methoxyphenyl)phosphine

Cat. No.: B1294419

For Researchers, Scientists, and Drug Development Professionals

Tris(4-methoxyphenyl)phosphine, also known as tris(p-anisyl)phosphine, is an electron-rich
triarylphosphine ligand widely employed in organometallic chemistry, particularly in palladium-
catalyzed cross-coupling reactions. Its electron-donating methoxy groups enhance the catalytic
activity of the metal center, making it a valuable tool in the synthesis of complex organic
molecules, including pharmaceutical intermediates.[1] This document provides detailed
application notes and protocols for its use.

Physicochemical Properties and Synthesis

Tris(4-methoxyphenyl)phosphine is a white to pale yellow crystalline powder. It is insoluble in
water but soluble in many organic solvents, facilitating its use in a variety of reaction conditions.

[2]

Table 1: Physical and Chemical Properties of Tris(4-methoxyphenyl)phosphine
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Property Value Reference(s)
CAS Number 855-38-9 [3]
Molecular Formula C21H2103P [3114]
Molecular Weight 352.36 g/mol [3]
Melting Point 131-134 °C [5]
White to pale yellow crystalline
Appearance
powder
Insoluble in water; Soluble in
Solubility methanol, DMSO, and other [2][6]

organic solvents.

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[1]3]

Storage

Store in a tightly closed
container in a dry and well-

ventilated place.

General Synthesis Protocol

A common method for the synthesis of triarylphosphines involves the reaction of a Grignard

reagent with phosphorus trichloride. For Tris(4-methoxyphenyl)phosphine, 4-

methoxyphenylmagnesium bromide would be the Grignard reagent of choice.

Materials:

4-Bromoanisole

Magnesium turnings

Phosphorus trichloride (PCI3)

Anhydrous diethyl ether or THF
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Anhydrous toluene

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Hexane

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of 4-
bromoanisole in anhydrous diethyl ether or THF dropwise to the magnesium turnings. An
iodine crystal can be added to initiate the reaction. Once the reaction starts, add the
remaining 4-bromoanisole solution at a rate that maintains a gentle reflux. After the addition
is complete, reflux the mixture for an additional hour to ensure complete formation of the
Grignard reagent.

Phosphine Synthesis: Cool the Grignard solution to 0 °C in an ice bath. Add a solution of
phosphorus trichloride in anhydrous toluene dropwise to the Grignard reagent with vigorous
stirring. A white precipitate will form. After the addition is complete, allow the reaction mixture
to warm to room temperature and stir for several hours.

Work-up: Carefully quench the reaction by the slow addition of 1 M hydrochloric acid.
Separate the organic layer and wash it with saturated sodium bicarbonate solution and then
with brine. Dry the organic layer over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified
by recrystallization from a suitable solvent system, such as ethanol or hexane, to yield
Tris(4-methoxyphenyl)phosphine as a crystalline solid.

Applications in Palladium-Catalyzed Cross-Coupling
Reactions
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Tris(4-methoxyphenyl)phosphine is a highly effective ligand in a variety of palladium-
catalyzed cross-coupling reactions due to its electron-rich nature, which facilitates the oxidative
addition step in the catalytic cycle.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds
between organoboron compounds and organic halides or triflates. The electron-donating nature
of Tris(4-methoxyphenyl)phosphine enhances the reactivity of the palladium catalyst in these
transformations.

General Experimental Protocol for Suzuki-Miyaura Coupling:

Reactants: Aryl halide or triflate (1.0 mmol), Arylboronic acid (1.2 mmol)

Catalyst: Pd(OACc)2 (1-2 mol%)

Ligand: Tris(4-methoxyphenyl)phosphine (2-4 mol%)

Base: K2COs or K3POa4 (2.0 mmol)

Solvent: Toluene, Dioxane, or DMF (5 mL)
Procedure:

e To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide,
arylboronic acid, base, palladium source, and Tris(4-methoxyphenyl)phosphine.

o Add the degassed solvent and stir the mixture at the desired temperature (typically 80-110
°C).

e Monitor the reaction progress by TLC or GC.

e Upon completion, cool the reaction mixture to room temperature, dilute with an organic
solvent (e.g., ethyl acetate), and wash with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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 Purify the crude product by column chromatography on silica gel.
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Figure 1: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Heck Reaction

The Heck reaction is a carbon-carbon bond-forming reaction between an unsaturated halide (or
triflate) and an alkene in the presence of a base and a palladium catalyst. Tris(4-
methoxyphenyl)phosphine can be an effective ligand for this transformation.

General Experimental Protocol for Heck Reaction:

e Reactants: Aryl halide (1.0 mmol), Alkene (1.2 mmol)

Catalyst: Pd(OACc)2 (1-2 mol%)

Ligand: Tris(4-methoxyphenyl)phosphine (2-4 mol%)

Base: EtsN or K2COs (1.5 mmol)

Solvent: DMF, NMP, or Acetonitrile (5 mL)
Procedure:

» In a sealed tube, combine the aryl halide, alkene, base, palladium source, and Tris(4-
methoxyphenyl)phosphine.
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Add the degassed solvent and heat the mixture to the required temperature (typically 100-
140 °C).

Monitor the reaction by TLC or GC.
After completion, cool the reaction, dilute with water, and extract with an organic solvent.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate.

Purify the product by column chromatography.
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Figure 2: Catalytic cycle of the Heck reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds by
coupling an amine with an aryl halide or triflate. The electron-rich character of Tris(4-
methoxyphenyl)phosphine can promote the key oxidative addition and reductive elimination
steps.

General Experimental Protocol for Buchwald-Hartwig Amination:
e Reactants: Aryl halide or triflate (1.0 mmol), Amine (1.2 mmol)
o Catalyst: Pdz(dba)s (1-2 mol% Pd) or Pd(OAc)2 (2-4 mol%)

o Ligand: Tris(4-methoxyphenyl)phosphine (2-5 mol%)

e Base: NaOtBu or KzPOas (1.4 mmol)

e Solvent: Toluene or Dioxane (5 mL)

Procedure:

o To a glovebox-dried Schlenk tube, add the palladium precursor, Tris(4-
methoxyphenyl)phosphine, and the base.

e Add the aryl halide and the amine.

e Add the anhydrous, degassed solvent.

o Seal the tube and heat the reaction mixture with stirring (typically 80-110 °C).

o Monitor the reaction by GC or LC-MS.

o Upon completion, cool the reaction, quench with water, and extract with an organic solvent.
e Wash the organic layer, dry it over a drying agent, and remove the solvent in vacuo.

 Purify the resulting amine by column chromatography.
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Amine Coordination
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Figure 3: Catalytic cycle of the Buchwald-Hartwig amination.

Safety and Handling

Tris(4-methoxyphenyl)phosphine is an irritant and should be handled with appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1] Work
should be conducted in a well-ventilated fume hood to avoid inhalation of the powder. In case
of contact with skin or eyes, rinse immediately with plenty of water.[1] For detailed safety
information, refer to the Safety Data Sheet (SDS).[1]

Conclusion

Tris(4-methoxyphenyl)phosphine is a valuable and versatile electron-rich ligand for
palladium-catalyzed cross-coupling reactions. Its ability to enhance catalytic activity makes it a
useful tool for the synthesis of a wide range of organic compounds, particularly in the
development of new pharmaceuticals. The general protocols provided herein serve as a
starting point for reaction optimization in specific applications.

Disclaimer: The protocols provided are general guidelines. Researchers should consult the
primary literature for specific reaction conditions and optimize them for their particular
substrates. All chemical manipulations should be performed with appropriate safety
precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phosphine-in-organometallic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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